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Compound of Interest

Compound Name: Methyl isopropyl carbonate
CAS No.: 51729-83-0
Cat. No.: B1599540

Get Quote

. J

Handling, Hazards, and Critical Distinctions in Drug
Synthesis
Part 1: Chemical Identity & Strategic Context

In the context of drug development, Methyl Isopropyl Carbonate (MIPC) is primarily utilized
as a specialized reagent for introducing carbonate motifs or as a polar aprotic solvent
substitute. However, its safety profile is frequently conflated with Chloromethyl Isopropyl
Carbonate (CMIC), a key intermediate in the synthesis of antiviral prodrugs (e.g., Tenofovir
disoproxil).

This guide addresses the specific hazards of MIPC while establishing a "Safety Firewall"
against the mistaken identity of CMIC, which poses significantly higher risks.

Physicochemical Profile (MIPC)

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1599540#bc-rfq
https://www.benchchem.com/product/b1599540/docs?utm_src=pdf-body#technical-safety-guide-methyl-isopropyl-carbonate-mipc
https://www.benchchem.com/product/b1599540/docs?utm_src=pdf-body#technical-safety-guide-methyl-isopropyl-carbonate-mipc
https://www.benchchem.com/product/b1599540/docs?utm_src=pdf-body#technical-safety-guide-methyl-isopropyl-carbonate-mipc
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1599540?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Relevance to Safety

IUPAC Name Methyl propan-2-yl carbonate Standard nomenclature

CRITICAL: Verify against

CAS Number 56525-42-9
CMIC (35180-01-9)
Molecular Formula CsH1003 Non-halogenated
Boiling Point ~135°C (Predicted) Moderate volatility
Flash Point ~34°C (Closed Cup) Flammable Liquid (Category 3)
) Floats on water; difficult to
Density 0.98 g/cm?3 S ] ]
extinguish with water jets
Solubility Miscible in organic solvents Lipophilic transport vector

The "Lethal Ambiguity": MIPC vs. CMIC

In high-throughput synthesis labs, the acronym overlap and structural similarity can lead to
catastrophic errors.

o MIPC (Methyl Isopropyl Carbonate): Flammable, mild irritant. Used for
alkoxycarbonylation.[1]

o CMIC (Chloromethyl Isopropyl Carbonate): Corrosive, alkylating agent, severe eye
damage.[2] Used for prodrug derivatization (POC group installation).

Process Safety Directive: All inventory logs must explicitly flag "CHLORO" derivatives. Never
substitute CMIC protocols for MIPC without upgrading engineering controls to Containment

Level 3.

Part 2: Hazard Identification & Toxicology[3]

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b1599540/docs?utm_src=pdf-body#technical-safety-guide-methyl-isopropyl-carbonate-mipc
https://patents.google.com/patent/CN103922938A/en
https://www.benchchem.com/product/b1599540/docs?utm_src=pdf-body#technical-safety-guide-methyl-isopropyl-carbonate-mipc
https://www.tcichemicals.com/BE/en/sds/C2626_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1599540?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

GHS Classification (MIPC)

Based on aggregated ECHA notifications and SDS data, MIPC is classified primarily for its
physical hazards.

H226: Flammable liquid and vapor.[2][3][4]

H315: Causes skin irritation (Category 2).

H319: Causes serious eye irritation (Category 2A).

H335: May cause respiratory irritation (Single Exposure).[5]

Mechanism of Action & Toxicology

Unlike the alkylating nature of CMIC, MIPC acts primarily as a solvent and mild acylating agent.

 Inhalation: Vapors act as a respiratory irritant.[6] High concentrations may induce central
nervous system (CNS) depression (dizziness, drowsiness) typical of ester solvents.

o Metabolism: Likely hydrolyzed by carboxylesterases into methanol, isopropanol, and carbon
dioxide.

o Toxicological Note: The metabolic release of methanol is generally sub-toxic at standard
occupational exposure limits but relevant in confined space leaks.

Part 3: Experimental Handling & Synthesis

Protocols
Synthesis of MIPC (Laboratory Scale)

Context: Preparation of MIPC from Methyl Chloroformate and Isopropanol.
Reaction Scheme:
Protocol Steps:

e Setup: Flame-dried 3-neck round bottom flask equipped with a pressure-equalizing addition
funnel, Nz inlet, and temperature probe.
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e Charging: Charge Isopropanol (1.0 eq) and Pyridine (1.1 eq) in anhydrous DCM at 0°C.

o Addition: Dropwise addition of Methyl Chloroformate (1.0 eq) over 30 minutes. Exothermic
control is critical.

¢ Quench: Quench with saturated NH4Cl solution.
« |solation: Wash organic layer with 1M HCI (to remove pyridine), then brine. Dry over MgSOQOa.

 Purification: Fractional distillation. Safety Check: Ensure bath temperature does not exceed
150°C to prevent thermal decomposition.

Engineering Controls

» Ventilation: Fume hood with face velocity >100 fpm.

» Glove Selection:
o Recommended: Butyl Rubber or Silver Shield (EVOH) for prolonged contact.
o Splash Only: Nitrile (MIPC penetrates nitrile rapidly due to ester functionality).

 Static Control: Ground/bond all transfer vessels. Use spark-proof tools.

Part 4: Emergency Response & Decision Logic

In the event of a release, the response must differentiate between MIPC (Flammability risk) and
potential CMIC contamination (Corrosivity risk).

Visualizing the Response Workflow

The following diagram outlines the decision logic for spill management, emphasizing the
distinction between the two carbonates.
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Spill Detected: Carbonate Ester

Identify CAS / Label

Is it Chlorinated? (CMIC)

MIPC (Non-Chloro) CMIC (Chlorinated)

Hazard: FLAMMABLE Hazard: CORROSIVE + TOXIC

1. Eliminate Ignition Sources 1. Full PPE (Resp + Butyl Gloves)
2. Absorb with Vermiculite 2. Neutralize (Weak Base)
3. Ventilate Area 3. Do NOT Water Flush (Hydrolysis -> HCI)

Click to download full resolution via product page

Caption: Emergency response decision tree distinguishing Methyl Isopropyl Carbonate
(MIPC) from Chloromethyl Isopropyl Carbonate (CMIC).

Fire Fighting Measures

* Media: Alcohol-resistant foam, dry chemical, or COz.[5]

« Contraindication: Do not use high-volume water jets; MIPC is less dense than water and may
spread the fire.
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e Decomposition: Thermal decomposition produces CO, COz, and potentially acrid smoke.

Part 5: Drug Development Applications[1][7]
Use as a Reagent

MIPC is used in transesterification reactions to synthesize asymmetric carbonates or
carbamates without using phosgene.

o Advantage:[1][3][7][8] Safer than methyl chloroformate for introducing the methyl carbonate
moiety.

¢ Green Chemistry: Generates isopropanol as a byproduct rather than HCI (if used in
transesterification modes).

The "Prodrug" Connection (Contextual Awareness)

While MIPC is the topic, researchers often search for it when actually needing Chloromethyl
Isopropyl Carbonate for synthesizing Tenofovir Disoproxil.

e Mechanism: The chloromethyl group of CMIC undergoes nucleophilic substitution with the
phosphonic acid of Tenofovir. MIPC cannot perform this function as it lacks the leaving group
(Cl).

o Impurity Profile: MIPC can appear as a degradation product in CMIC supplies if stored
improperly (hydrolysis/reduction), potentially affecting yield calculations in GMP settings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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